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Compound of Interest

Compound Name: Aluminum salicylate

Cat. No.: B1144328

Essential Safety and Handling Guide for
Aluminum Salicylate

Disclaimer: A specific Safety Data Sheet (SDS) for Aluminum Salicylate is not readily
available. The following guidance is based on the known hazards of its components: soluble
aluminum salts and salicylic acid. It is imperative to handle this substance with caution and to
consult with your institution's Environmental Health and Safety (EHS) department for specific
protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Aluminum Salicylate. The following procedural
steps are designed to ensure safe operational use and disposal.

Probable Hazards of Aluminum Salicylate

Based on the toxicological profiles of soluble aluminum salts and salicylic acid, Aluminum
Salicylate is likely to present the following hazards:

¢ Acute Oral Toxicity: Harmful if swallowed.[1]
o Serious Eye Damage/Irritation: Poses a significant risk of serious eye damage.[1]

 Skin Irritation: May cause skin irritation.[2]
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» Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation.[2]

e Combustible Dust: Fine dust particles may form explosive mixtures in the air.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when

handling Aluminum Salicylate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield conforming to ANSI
Z87.1 or EU Standard EN166.

[1]3]

Protects against dust particles
and potential splashes that can

cause serious eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[3]

Prevents direct skin contact,

which may cause irritation.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated dust respirator
should be used if dust is
generated or if working outside

a fume hood.[4]

Minimizes the inhalation of
airborne particles that can
cause respiratory tract
irritation. Required when dusts

are generated.[2]

Body Protection

Long pants and closed-toe,

closed-heel shoes.

Ensures maximum skin
coverage to prevent accidental

exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following handling procedures is critical for ensuring safety and maintaining

the integrity of the chemical.

1. Preparation:

o Ventilation: All work with Aluminum Salicylate powder should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize dust inhalation.

[3]
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o PPE: Before handling the substance, ensure all required PPE is correctly donned as
specified in the table above.

» Emergency Equipment: Verify the location and functionality of the nearest eyewash station
and safety shower.

2. Handling:

» Avoid Contact: Prevent the chemical from coming into contact with eyes, skin, or clothing.

e Minimize Dust: When weighing or transferring the powder, do so carefully and in a manner
that minimizes the generation of dust.

» Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area. Avoid
breathing in any dust.[2]

3. Post-Handling:

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.

o Cleaning: Clean the work area using a wet wipe or a HEPA-filtered vacuum to avoid
dispersing dust.

Storage Plan
o Container: Keep the container tightly closed when not in use.[4]

e Location: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents and strong bases.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Move the exposed individual to fresh air at once.
Inhalation If breathing is difficult or irritation persists, seek

medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, seek medical

attention.

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact holding the eyelids open. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Seek
Ingestion i i i i i
immediate medical attention and provide the

SDS or product label if possible.[4]

Disposal Plan

Aluminum Salicylate and any contaminated materials should be disposed of as hazardous
chemical waste.

o Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix
with other waste streams.[2]

» Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations. Contact your institution's EHS department for specific disposal procedures.

o Spill Cleanup: In the event of a spill, wear appropriate PPE, cover the spill with an absorbent
material, and collect it in a sealed container for disposal. Avoid creating dust.
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Workflow for Safe Handling and Emergency
Response

Workflow for Handling Aluminum Salicylate

Preparation
Work in Fume Hood Exposure Event
Y

Don Required PPE Inhalation Skin Contact Eye Contact

Verify Emergency Equipment Administer First Aid

Handling
Y

Weigh/Transfer Carefully Seek Medical Attention

Y

Avoid Dust Generation

Y

Avoid Contact

Post-Handling
Y

Wash Hands Thoroughly

Y

Clean Work Area

Y

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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